Cas no 14132-51-5 (Benzaldehyde-d5)

Benzaldehyde-d5 Properties

Names and Identifiers

• Benzaldehyde-2,3,4,5,6-d5
• BENZALDEHYDE-D6
• Benzaldehyde-d5
• 2,3,4,5,6-d5-benzaldehyde
• 2,3,4,5,6-pentadeuterobenzaldehyde
• perdeuterated benzaldehyde
• 2,3,4,5,6-pentadeuteriobenzaldehyde
• BENZALDEHYDE-2,3,4,5,6-D5, 99 ATOM % D
• 14132-51-5
• DTXSID70457148
• SCHEMBL1330806
• AKOS015914542
• A935334
• J-007482
• pentadeuterobenzaldehyde
• MFCD00046149
• HUMNYLRZRPPJDN-RALIUCGRSA-N
• Benzaldehyde-2,3,4,5,6-d5, 99 atom % D
• 2,3,4,5,6-Pentadeuteriobenzaldehyde; Benzaldehyde-2,3,4,5,6-d5; Benzaldehyde-d5
• +Expand

• MDL： MFCD00046149
• InChIKey： HUMNYLRZRPPJDN-RALIUCGRSA-N
• Inchi： InChI=1S/C7H6O/c8-6-7-4-2-1-3-5-7/h1-6H/i1D,2D,3D,4D,5D
• SMILES： C1([2H])=C([2H])C([2H])=C(C([2H])=C1[2H])C=O

Computed Properties

• Exact Mass: 106.04200
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 111.073248540g/mol
• Heavy Atom Count: 8
• Complexity: 72.5
• Isotope Atom Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 1.49910
• PSA: 17.07000
• Refractive Index: n20/D 1.545(lit.)
• Boiling Point: 178-179 °C(lit.)
• Melting Point: −26 °C(lit.)
• Vapor Pressure: No data available
• Flash Point: 145 °F
• Color/Form: Not available
• Solubility: Not available
• Density: 1.103 g/mL at 25 °C